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Compound of Interest

Compound Name: LY 288601

Cat. No.: B1675652 Get Quote

For researchers, scientists, and professionals in drug development, the precise identification of

a compound is the critical first step in any investigation. This guide addresses the available

information regarding the chemical identity of LY 288601, specifically its IUPAC name and CAS

number.

Despite a comprehensive search of chemical databases, scientific literature, and public

records, a definitive IUPAC (International Union of Pure and Applied Chemistry) name and CAS

(Chemical Abstracts Service) number for a compound explicitly and uniquely identified as LY
288601 could not be located.

The "LY" prefix is commonly associated with compounds under development by the

pharmaceutical company Eli Lilly. It is highly probable that LY 288601 represents an internal

development code for a compound that may have been part of early-stage research. Such

internal identifiers are often used before a compound is assigned a generic name or is widely

disclosed in public-facing scientific literature.

Several possibilities could explain the absence of public information for LY 288601:

Early Discontinuation: The compound may have been discontinued during preclinical or early

clinical development, and as a result, detailed information was never publicly released.

Internal Designation: The code may have been used for an intermediate, a metabolite, or a

tool compound not intended for therapeutic use, and therefore not publicly cataloged.
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Superseded Identifier: The compound might have been assigned a new identifier or a formal

name, with the original "LY 288601" code falling out of use.

Data Unavailability: Information on this specific compound may not be available in the public

domain.

Without a confirmed chemical structure, IUPAC name, or CAS number, it is not possible to

provide further details on its experimental protocols, signaling pathways, or other technical data

as requested. The foundation of any in-depth technical guide rests upon the unambiguous

identification of the chemical entity in question.

For professionals seeking information on historical or less common compounds, accessing

proprietary company databases or direct inquiries to the originating organization, in this case

likely Eli Lilly and Company, may be necessary to retrieve more detailed information.

To cite this document: BenchChem. [Unraveling the Identity of LY 288601: A Technical
Inquiry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675652#ly-288601-iupac-name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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